Diiron distrontium pentaoxide

• CAS No.: 12324-75-3
• Molecular Formula: Fe2O5Sr2
• Molecular Weight: 366.9 g/mol
• IUPAC Name: distrontium;iron(3+);oxygen(2-)
• InChI: InChI=1S/2Fe.5O.2Sr/q2*+3;5*-2;2*+2
• InChI Key: GKHGYOYJUWWDJG-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Fe+3].[Fe+3].[Sr+2].[Sr+2]
• Other CAS No.: 12023-91-5; 12324-75-3; 12023-25-5

Description

Diiron distrontium pentaoxide is a useful research compound. Its molecular formula is Fe2O5Sr2 and its molecular weight is 366.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Q & A

Q. What synthesis methods ensure phase-pure diiron distrontium pentaoxide?

Combine stoichiometric Fe₂O₃ and SrCO₃, calcine at 1000–1200°C under inert gas (e.g., argon) with intermediate grinding. Verify phase purity via XRD, comparing peaks to structural analogs like Sr₂PrGaO₅. Elemental analysis (EDS/ICP-MS) confirms stoichiometry .

Q. How is X-ray diffraction (XRD) applied to determine the crystal structure?

Use high-resolution XRD (Cu-Kα, 2θ = 10–90°) with Rietveld refinement (e.g., GSAS software). Reference space groups (e.g., Pnma from Sr₂PrGaO₅) to model atomic positions. Cross-validate bond distances with EXAFS data for Fe-O coordination .

Q. What are the foundational steps for characterizing thermal stability?

Perform thermogravimetric analysis (TGA) coupled with mass spectrometry to track mass loss. Use differential scanning calorimetry (DSC) to identify phase transitions. Compare decomposition pathways under oxidative vs. inert atmospheres .

Advanced Research Questions

Q. How can contradictions in magnetic susceptibility data be resolved?

Conduct SQUID magnetometry (0.1–7 T) across temperatures (2–300 K). Correlate magnetic behavior with synthesis conditions (e.g., oxygen partial pressure). Validate Fe oxidation states via XPS and Mössbauer spectroscopy to isolate stoichiometry effects .

Q. What advanced techniques elucidate the electronic structure of diiron centers?

X-ray absorption spectroscopy (XAS) at the Fe K-edge (7112 eV) provides coordination geometry (EXAFS) and oxidation states (XANES). Compare with Feiite (IMA-classified diiron-titanium pentaoxide) to interpret ligand-field interactions . Pair with density functional theory (DFT) calculations for electronic structure modeling .

Q. How are catalytic mechanisms in oxidation reactions studied?

Use in-situ FTIR or Raman spectroscopy to identify reactive intermediates (e.g., peroxo species). Isotopic labeling (¹⁸O₂) with mass spectrometry tracks oxygen transfer pathways. Kinetic profiling (e.g., Arrhenius plots) under varied pressures distinguishes rate-limiting steps .

Q. What methodologies address discrepancies in reported oxygen mobility?

Apply oxygen isotopic exchange (OIE) experiments with depth-profiling SIMS. Couple with neutron diffraction to map oxygen vacancy distributions. Contrast with electrical conductivity measurements to link ionic mobility with crystallographic defects .

Methodological Considerations

• Data Contradiction Analysis : Cross-validate XRD, XPS, and EXAFS to distinguish intrinsic properties from impurity phases. For example, Fe³⁺/Fe²⁺ ratios from XPS should align with Mössbauer-derived magnetic hyperfine parameters .
• Experimental Design : Use the FINER framework (Feasible, Interesting, Novel, Ethical, Relevant) to prioritize studies on catalytic vs. magnetic properties. For synthesis, adhere to IMA guidelines for mineralogical validation .